Cas no 1291486-23-1 (2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1291486-23-1
• MF: C₁₉H₂₅N
• MW: 267.40850520134
• CID: 5060104
• Update Time: 2025-06-08

2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
• T4597
• 2-(adamantan-1-yl)-1,2,3,4-tetrahydroisoquinoline
• isoquinoline, 1,2,3,4-tetrahydro-2-tricyclo[3.3.1.1~3,7~]dec-1-yl-, hydrochloride
• 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Inchi： 1S/C19H25N/c1-2-4-18-13-20(6-5-17(18)3-1)19-10-14-7-15(11-19)9-16(8-14)12-19/h1-4,14-16H,5-13H2
• InChI Key： NZPHXWRBQKZAGV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2CC1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 346
• XLogP3: 4.5
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride

Comprehensive Overview of 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1291486-23-1)

In the realm of pharmaceutical and organic chemistry, 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1291486-23-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by the adamantyl group fused with a tetrahydroisoquinoline scaffold, is a subject of ongoing research in drug discovery and material science. Its hydrochloride salt form enhances solubility, making it a preferred choice for experimental studies.

The adamantyl moiety in 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride is notable for its rigidity and lipophilicity, which are critical in modulating biological activity. Researchers are exploring its role in targeting central nervous system (CNS) disorders, given the structural similarity to other adamantane-derived therapeutics like memantine. Recent trends in neuroprotective agents and GPCR modulation have further fueled interest in this compound, as it may offer novel mechanisms for addressing neurodegenerative conditions.

From a synthetic perspective, CAS No. 1291486-23-1 presents intriguing challenges and opportunities. The tetrahydroisoquinoline core is a privileged structure in medicinal chemistry, often associated with bioactive alkaloids. Coupled with the adamantyl group, this hybrid molecule exhibits enhanced stability and binding affinity, making it a candidate for high-throughput screening in drug development. Laboratories worldwide are investigating its potential as a scaffold for kinase inhibitors or allosteric modulators, aligning with the growing demand for precision medicine.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing emphasis on sustainable synthesis, researchers are optimizing routes to produce 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride with minimal waste and energy consumption. This aligns with broader industry trends, such as the adoption of flow chemistry and catalytic methods, to reduce the ecological footprint of chemical manufacturing.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize CAS No. 1291486-23-1 with high precision. These methods ensure batch-to-batch consistency, a critical factor for pharmaceutical applications. The compound's chromatographic behavior and stability under various pH conditions are frequently studied topics, reflecting the need for robust quality control in API production.

Beyond therapeutics, 2-(1-Adamantyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride has potential in materials science. Its rigid structure could contribute to the design of organic semiconductors or metal-organic frameworks (MOFs), areas gaining traction in renewable energy and sensor technologies. The intersection of pharmacology and advanced materials highlights the versatility of this molecule.

As the scientific community continues to explore CAS No. 1291486-23-1, collaborations between academia and industry are accelerating its translation into practical applications. Whether as a lead compound for new therapies or a building block for functional materials, this molecule exemplifies the synergy between structural ingenuity and multidisciplinary innovation.